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Introduction

The Adenovirus E3/19K protein is a type | transmembrane glycoprotein encoded by the early
region 3 (E3) of the adenovirus genome. A key function of E3/19K is to downregulate the cell
surface expression of Major Histocompatibility Complex class | (MHC-1) molecules.[1][2] This
immune evasion mechanism is achieved by the E3/19K protein binding to newly synthesized
MHC-I molecules in the endoplasmic reticulum (ER), thereby preventing their transport to the
cell surface.[1][2] This retention in the ER effectively shields the virus-infected cells from
recognition and subsequent lysis by cytotoxic T lymphocytes (CTLs). Given its critical role in
viral persistence, the E3/19K protein is a significant target for research and potential
therapeutic intervention.

Immunoprecipitation (IP) is a powerful technique to isolate and study the E3/19K protein and its
interactions with host cell proteins, particularly MHC-I molecules. This document provides
detailed application notes and protocols for the successful immunoprecipitation of the
Adenovirus E3/19K protein.

Signaling Pathway and Experimental Workflow
Adenovirus E3/19K-Mediated MHC-I Downregulation
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The E3/19K protein interacts with the al and a2 domains of MHC class | heavy chains within
the endoplasmic reticulum. This interaction, facilitated by the luminal domain of E3/19K,
prevents the proper folding and subsequent transport of the MHC-1 complex to the Golgi
apparatus and ultimately the cell surface. The E3/19K protein itself is retained in the ER
through a retrieval signal in its cytoplasmic tail.
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Caption: E3/19K and MHC-I Interaction Pathway.

General Immunoprecipitation Workflow

The following diagram outlines the key steps involved in the immunoprecipitation of the E3/19K
protein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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